(E)-2-IMINO-2-(PIPERIDIN-1-YL)-N-[3-(TRIFLUOROMETHYL)PHENYL]ETHANECARBOHYDRAZONOYL CYANIDE

• IUPAC Name: (1E)-2-imino-2-piperidin-1-yl-N-[3-(trifluoromethyl)anilino]ethanimidoyl cyanide
• InChI: InChI=1S/C15H16F3N5/c16-15(17,18)11-5-4-6-12(9-11)21-22-13(10-19)14(20)23-7-2-1-3-8-23/h4-6,9,20-21H,1-3,7-8H2/b20-14?,22-13+
• InChI Key: WXUFPDZAQYFJSU-LPMZWTLGSA-N
• Canonical SMILES: C1CCN(CC1)C(=N)C(=NNC2=CC=CC(=C2)C(F)(F)F)C#N
• Isomeric SMILES: C1CCN(CC1)C(=N)/C(=N/NC2=CC=CC(=C2)C(F)(F)F)/C#N
• Molecular Formula: C15H16F3N5
• Molecular Weight: 323.32 g/mol

Description

(E)-2-IMINO-2-(PIPERIDIN-1-YL)-N-[3-(TRIFLUOROMETHYL)PHENYL]ETHANECARBOHYDRAZONOYL CYANIDE is a complex organic compound characterized by its unique structure, which includes a piperidine ring, a trifluoromethyl group, and a cyano group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2-IMINO-2-(PIPERIDIN-1-YL)-N-[3-(TRIFLUOROMETHYL)PHENYL]ETHANECARBOHYDRAZONOYL CYANIDE typically involves multi-step organic reactions. The process begins with the preparation of the piperidine derivative, followed by the introduction of the trifluoromethyl group through electrophilic substitution. The final step involves the formation of the cyano group via nucleophilic substitution under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(E)-2-IMINO-2-(PIPERIDIN-1-YL)-N-[3-(TRIFLUOROMETHYL)PHENYL]ETHANECARBOHYDRAZONOYL CYANIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium cyanide. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

(E)-2-IMINO-2-(PIPERIDIN-1-YL)-N-[3-(TRIFLUOROMETHYL)PHENYL]ETHANECARBOHYDRAZONOYL CYANIDE has several scientific research applications:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of (E)-2-IMINO-2-(PIPERIDIN-1-YL)-N-[3-(TRIFLUOROMETHYL)PHENYL]ETHANECARBOHYDRAZONOYL CYANIDE involves its interaction with molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to specific sites, modulating biological pathways and exerting its effects. Detailed studies on its molecular interactions and pathways are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: An aniline derivative with two chlorine atoms, used in dye and herbicide production.

Caffeine: An alkaloid with a purine structure, known for its stimulant properties.

2,2’-Bipyridyl: A bidentate ligand used in metal ion chelation and catalysis.

Uniqueness

(E)-2-IMINO-2-(PIPERIDIN-1-YL)-N-[3-(TRIFLUOROMETHYL)PHENYL]ETHANECARBOHYDRAZONOYL CYANIDE stands out due to its combination of a piperidine ring, trifluoromethyl group, and cyano group, which confer unique chemical and biological properties